Cas no 867006-20-0 (3,9-diazaspiro[5.5]undecan-4-one)

• Product Name: 3,9-diazaspiro[5.5]undecan-4-one
• CAS No: 867006-20-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• MDL: MFCD13179151
• CID: 832201
• PubChem ID: 22975668
• Update Time: 2025-10-29

3,9-diazaspiro[5.5]undecan-4-one Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecan-2-one
• 3,9-diazaspiro[5.5]undecan-2-one TFA salt
• 3,9-diazaspiro[5.5]undecan-4-one
• 3,9-Diazaspiro[5.5]undecane-2-one
• SB13787
• FCH1123874
• OR306347
• AX8226174
• 3,9-diazaspiro[5.5]undecan-2-oneTFAsalt
• ST2404670
• W8902
• 3,9-Diaza-spiro[5.5]undecan-2-one
• EN300-1725982
• MFCD13179151
• SY019448
• DTXSID50629280
• F14433
• 867006-20-0
• SCHEMBL1133336
• KS-7192
• AC-30835
• AKOS015998687

• MDL： MFCD13179151
• Inchi： 1S/C9H16N2O/c12-8-7-9(3-6-11-8)1-4-10-5-2-9/h10H,1-7H2,(H,11,12)
• InChI Key： IAXNSRPALMNQBY-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCNCC2)CCN1

Computed Properties

• Exact Mass: 168.12600
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: -0.2

Experimental Properties

• Boiling Point: 369.8℃ at 760 mmHg
• PSA: 41.13000
• LogP: 0.92380

Additional information on 3,9-diazaspiro[5.5]undecan-4-one

Comprehensive Overview of 3,9-Diazaspiro[5.5]undecan-4-one (CAS No. 867006-20-0): Properties, Applications, and Research Insights

3,9-Diazaspiro[5.5]undecan-4-one (CAS No. 867006-20-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and diazaspiro core make it a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, while addressing trending queries such as "spirocyclic compounds in drug design" and "CAS 867006-20-0 suppliers."

The compound’s IUPAC name, 3,9-diazaspiro[5.5]undecan-4-one, reflects its bicyclic structure featuring two nitrogen atoms at positions 3 and 9, bridged by a spiro carbon. This architecture is pivotal for its conformational rigidity, a property highly sought after in medicinal chemistry to enhance binding affinity and metabolic stability. Researchers frequently explore its derivatives for neuroprotective agents and GPCR modulators, aligning with current trends in precision medicine and neurodegenerative disease research.

Synthetic routes to 3,9-diazaspiro[5.5]undecan-4-one often involve multicomponent reactions or ring-closing strategies, with yields optimized for industrial-scale production. Recent publications highlight its role as a precursor for bioactive molecules, including kinase inhibitors and antiviral compounds. A 2023 study underscored its potential in cancer immunotherapy, addressing the growing demand for small-molecule immunomodulators—a hot topic in oncology research.

From a commercial perspective, CAS 867006-20-0 is available through specialized chemical suppliers with >98% purity, catering to high-throughput screening and structure-activity relationship (SAR) studies. Analytical data, including NMR spectra and HPLC chromatograms, are critical for quality assurance, as emphasized in forums discussing "how to validate spirocyclic compounds." Regulatory compliance (e.g., REACH) and green chemistry practices further dominate procurement discussions.

In conclusion, 3,9-diazaspiro[5.5]undecan-4-one exemplifies the intersection of innovative chemistry and therapeutic potential. Its adaptability to AI-driven drug discovery platforms and relevance to personalized medicine underscore its enduring value. Future research may explore its cryo-EM structural insights or machine learning-aided optimization, answering queries like "next-gen spirocyclic drugs"—a testament to its evolving scientific footprint.